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Abstract
Cyclin D1 Binding Protein 1 (CCNDBP1), also known as GCIP, DIP1, or HHM, is a crucial

negative regulator of cell cycle progression and is increasingly recognized for its role as a

tumor suppressor. This technical guide provides a comprehensive overview of CCNDBP1, its

function in key signaling pathways, and detailed protocols for its expression analysis.

Quantitative data from publicly available datasets are summarized to provide a clear

understanding of CCNDBP1 expression in normal and cancerous tissues. This document is

intended to serve as a valuable resource for researchers investigating the role of CCNDBP1 in

cellular processes and as a potential target for drug development.

Introduction to CCNDBP1
CCNDBP1 is a protein encoded by the CCNDBP1 gene, located on chromosome 15q15.2. It is

a helix-loop-helix (HLH) protein that lacks a basic DNA binding domain, placing it in the family

of dominant-negative HLH proteins.[1] CCNDBP1 is ubiquitously expressed in various tissues,

with localization observed in both the nucleus and cytoplasm.[2] Functionally, CCNDBP1 is a
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key player in cell cycle regulation, primarily through its interaction with Cyclin D1.[1] Its role as

a tumor suppressor is supported by evidence of its downregulation in a variety of human

cancers, including those of the colon, breast, lung, and prostate.[3] Furthermore, emerging

research has implicated CCNDBP1 in the DNA damage response, highlighting its multifaceted

role in maintaining genomic stability.

Signaling Pathways Involving CCNDBP1
CCNDBP1 exerts its cellular functions through its involvement in at least two critical signaling

pathways: the Cyclin D1/Rb/E2F cell cycle pathway and the ATM/CHK2 DNA damage response

pathway.

The Cyclin D1/Rb/E2F Pathway
CCNDBP1 is a well-established negative regulator of the G1/S phase transition of the cell

cycle. It achieves this by inhibiting the activity of the Cyclin D1/CDK4 complex. This inhibition

prevents the hyper-phosphorylation of the Retinoblastoma (Rb) protein. In its hypo-

phosphorylated state, Rb remains bound to the E2F transcription factor, thereby repressing the

transcription of genes required for S-phase entry.[1] By interacting with Cyclin D1, CCNDBP1

effectively puts a brake on cell cycle progression.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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